Cas no 82128-49-2 (2-fluoronaphthalene-1-carbaldehyde)

• Product Name: 2-fluoronaphthalene-1-carbaldehyde
• CAS No: 82128-49-2
• MF: C₁₁H₇FO
• MW: 174.171086549759
• CID: 1059621
• PubChem ID: 13093563
• Update Time: 2025-07-23

2-fluoronaphthalene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-1-naphthalenecarboxaldehyde
• 2-fluoro-1-naphthaldehyde
• DESFLUORO CITALOPRAM OXALATE
• 2-fluoronaphthalene-1-carbaldehyde
• F1911-3809
• AKOS040799584
• YFQUMJGYGHQFBV-UHFFFAOYSA-N
• 1-Naphthalenecarboxaldehyde, 2-fluoro-
• 82128-49-2
• SCHEMBL11041721
• 2-Fluoronaphthalene-1-carboxaldehyde
• DB-261018

• Inchi： 1S/C11H7FO/c12-11-6-5-8-3-1-2-4-9(8)10(11)7-13/h1-7H
• InChI Key： YFQUMJGYGHQFBV-UHFFFAOYSA-N
• SMILES： FC1=CC=C2C=CC=CC2=C1C=O

Computed Properties

• Exact Mass: 174.048093005g/mol
• Monoisotopic Mass: 174.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-fluoronaphthalene-1-carbaldehyde

Chemical Profile of 2-Fluoronaphthalene-1-carbaldehyde (CAS No. 82128-49-2)

2-Fluoronaphthalene-1-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 82128-49-2, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of heterocyclic aldehydes, characterized by its naphthalene core substituted with a fluorine atom at the 2-position and a formyl group at the 1-position. The structural features of this molecule make it a versatile intermediate in the synthesis of various biologically active compounds, particularly in drug discovery and development.

The fluorine atom at the 2-position of the naphthalene ring introduces unique electronic and steric properties to the molecule. Fluorine is known for its ability to modulate the lipophilicity, metabolic stability, and binding affinity of molecules, making it a crucial element in medicinal chemistry. The presence of the formyl group (-CHO) at the 1-position further enhances the reactivity of 2-fluoronaphthalene-1-carbaldehyde, allowing for further functionalization through condensation reactions, oxidation, or reduction processes.

In recent years, 2-fluoronaphthalene-1-carbaldehyde has been extensively studied for its potential applications in pharmaceutical research. Its structural motif is found to be a common scaffold in numerous drug candidates targeting various therapeutic areas. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorinated naphthalene core has been shown to improve the binding affinity of these inhibitors to their biological targets, thereby enhancing their therapeutic efficacy.

Moreover, research has highlighted the role of 2-fluoronaphthalene-1-carbaldehyde in developing novel antimicrobial agents. The introduction of fluorine into aromatic rings has been linked to increased resistance against bacterial enzymes, making fluorinated compounds attractive for combating drug-resistant pathogens. Recent publications have reported the use of this compound as a precursor in synthesizing fluorinated quinolones and other antimicrobial agents with improved pharmacokinetic profiles.

The synthetic utility of 2-fluoronaphthalene-1-carbaldehyde extends beyond pharmaceutical applications. It serves as a key intermediate in the production of dyes, pigments, and specialty chemicals. The formyl group allows for easy derivatization into esters, amides, and other functional groups, enabling the creation of complex molecular architectures. This flexibility has made it a valuable building block in industrial organic synthesis.

Recent advancements in green chemistry have also explored sustainable methods for synthesizing 2-fluoronaphthalene-1-carbaldehyde. Researchers have employed catalytic processes and solvent-free reactions to improve yield and reduce environmental impact. These innovations align with global efforts to promote eco-friendly chemical manufacturing practices.

The biological activity of 2-fluoronaphthalene-1-carbaldehyde has been further explored through computational modeling and high-throughput screening techniques. These studies have identified novel derivatives with enhanced bioavailability and reduced toxicity. Such findings underscore the importance of this compound as a lead structure in drug discovery programs.

In conclusion, 2-fluoronaphthalene-1-carbaldehyde (CAS No. 82128-49-2) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and industrial chemistry. Its unique structural features, combined with its reactivity and synthetic versatility, make it an indispensable tool for researchers worldwide. As advancements continue to emerge in chemical synthesis and drug development, the role of this compound is expected to grow even further.